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Compound of Interest

Compound Name: 4-Hydroxyphenethyl acrylate

Cat. No.: B15222305 Get Quote

Disclaimer: Specific health and safety data for 4-Hydroxyphenethyl acrylate (CAS No. 14661-

95-1) is not readily available in public domains. This guide is therefore based on the general

toxicological profile of acrylate esters and data from structurally similar compounds, primarily 4-

Hydroxybutyl acrylate. The recommendations provided herein should be considered as a

precautionary measure. A comprehensive risk assessment should be conducted before

handling this substance.

This technical guide provides an in-depth overview of the potential health and safety

considerations for 4-Hydroxyphenethyl acrylate, designed for researchers, scientists, and

professionals in drug development.

Hazard Identification and Classification
Based on the general reactivity of the acrylate functional group, 4-Hydroxyphenethyl acrylate
is anticipated to be a hazardous substance. The primary concerns with acrylate esters are skin

and eye irritation, skin sensitization, and toxicity upon ingestion or inhalation.[1][2] The

phenethyl moiety may also influence its toxicological profile.

GHS Classification (Predicted)
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. While a specific classification for 4-
Hydroxyphenethyl acrylate is not established, a predicted classification based on similar
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acrylates is presented below. For comparison, the established classification for 4-Hydroxybutyl

acrylate is also provided.[3][4]

Table 1: Predicted GHS Classification for 4-Hydroxyphenethyl Acrylate and Comparative

Data for 4-Hydroxybutyl Acrylate

Hazard Class

Predicted Hazard
Category for 4-
Hydroxyphenethyl
Acrylate

Hazard Category
for 4-Hydroxybutyl
Acrylate[3][4]

Hazard Statement

Acute Toxicity, Oral Category 4 Category 4
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Category 2

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 1 Category 1

H318: Causes serious

eye damage

Skin Sensitization Category 1 Category 1
H317: May cause an

allergic skin reaction

Hazardous to the

Aquatic Environment,

Acute

Category 3 Category 3
H402: Harmful to

aquatic life

Toxicological Profile
Acrylate esters are known for their potential to cause adverse health effects.[1][5] The toxicity is

generally associated with the electrophilic nature of the α,β-unsaturated carbonyl group, which

can react with biological macromolecules.

Acute Toxicity
Acute exposure to acrylates can cause irritation to the skin, eyes, and respiratory tract.

Ingestion can lead to gastrointestinal irritation.[6] While specific LD50 and LC50 values for 4-
Hydroxyphenethyl acrylate are not available, a summary of extrapolated data based on

similar compounds is provided below.
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Table 2: Estimated Acute Toxicity Data for 4-Hydroxyphenethyl Acrylate

Route of
Exposure

Endpoint
Value
(Estimated)

Species
Reference
Compound(s)

Oral LD50
300 - 2000

mg/kg
Rat

4-Hydroxybutyl

acrylate

Dermal LD50 > 2000 mg/kg Rabbit
General

acrylates

Inhalation LC50 No data available Rat -

Note: These values are estimations and should be treated with caution. Actual toxicity may

vary.

Irritation and Sensitization
Acrylates are well-documented skin and eye irritants. Prolonged or repeated skin contact can

lead to allergic contact dermatitis, a delayed-type hypersensitivity reaction.[5] Due to the

presence of the acrylate group, 4-Hydroxyphenethyl acrylate should be considered a

potential skin sensitizer.

Experimental Protocols
For a comprehensive safety assessment of 4-Hydroxyphenethyl acrylate, the following

standard toxicological tests, based on OECD guidelines, are recommended.

Skin Irritation/Corrosion (OECD 404)
Objective: To assess the potential of the substance to cause skin irritation or corrosion.

Test System: Albino rabbit.

Procedure:

A small area of the animal's skin is shaved.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15222305?utm_src=pdf-body
https://www.safecosmetics.org/chemicals/acrylates/
https://www.benchchem.com/product/b15222305?utm_src=pdf-body
https://www.benchchem.com/product/b15222305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.5 mL of the undiluted test substance is applied to a gauze patch and placed on the

prepared skin.

The patch is covered with an occlusive dressing for a 4-hour exposure period.

After removal of the patch, the skin is observed for erythema and edema at 1, 24, 48, and

72 hours.

Scoring of skin reactions is performed according to a standardized scale.

Serious Eye Damage/Eye Irritation (OECD 405)
Objective: To determine the potential for the substance to cause serious eye damage or

irritation.

Test System: Albino rabbit.

Procedure:

0.1 mL of the test substance is instilled into the conjunctival sac of one eye of the animal.

The other eye serves as an untreated control.

The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Observations are made for corneal opacity, iritis, and conjunctival redness and chemosis.

Scores are assigned based on the severity of the lesions.

Skin Sensitization (Local Lymph Node Assay - LLNA;
OECD 429)

Objective: To evaluate the skin sensitization potential of the substance.

Test System: Mouse.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The test substance is applied to the dorsal surface of the mouse's ear for three

consecutive days.

On day 5, a radiolabeled proliferation marker (e.g., 3H-methyl thymidine) is injected

intravenously.

Five hours later, the animal is euthanized, and the draining auricular lymph nodes are

excised and weighed.

The incorporation of the radiolabel is measured, and a stimulation index is calculated.

A stimulation index of 3 or greater is indicative of sensitization.

Signaling Pathways and Experimental Workflows
Generalized Metabolic Pathway for Acrylate Esters
Acrylate esters are primarily metabolized through hydrolysis by carboxylesterases to acrylic

acid and the corresponding alcohol. Acrylic acid is then further metabolized.

4-Hydroxyphenethyl Acrylate

Acrylic Acid
Carboxylesterases

(Hydrolysis)

4-Hydroxyphenylethanol

Further MetabolismCoA Ligation

Conjugation & Excretion

Click to download full resolution via product page

Caption: Generalized metabolic pathway of 4-Hydroxyphenethyl Acrylate.

Experimental Workflow for Chemical Safety Assessment
A logical workflow is crucial for the systematic evaluation of the health and safety of a new

chemical entity.
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Caption: A typical workflow for chemical health and safety assessment.
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Safe Handling and Storage
Personal Protective Equipment (PPE)
Given the potential for skin and eye irritation and sensitization, appropriate PPE is mandatory.

[7][8]

Table 3: Recommended Personal Protective Equipment

Body Part Equipment Standard

Eyes/Face

Safety glasses with side

shields or chemical goggles,

and a face shield if splashing

is possible.

ANSI Z87.1

Skin

Chemical-resistant gloves

(e.g., butyl rubber, nitrile

rubber), lab coat, and closed-

toe shoes.

EN 374

Respiratory

Use in a well-ventilated area. If

vapors are expected to be

generated, a NIOSH-approved

respirator with an organic

vapor cartridge is

recommended.

NIOSH approved

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[3]

Ground all equipment to prevent static discharge.[3]

Avoid sources of ignition.[3]
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Storage
Store in a cool, dry, well-ventilated area away from direct sunlight and heat.[4]

Keep containers tightly closed.[9]

Acrylates can polymerize violently if not properly inhibited.[4] Ensure the presence of an

appropriate inhibitor and oxygen, as inhibitors are often only effective in the presence of

oxygen.[4]

Do not store under an inert atmosphere.[4]

First Aid Measures
Immediate medical attention is crucial in case of exposure.[10]

Table 4: First Aid Procedures

Exposure Route Procedure[4][9][10]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Fire and Explosion Hazard
Acrylates are typically combustible liquids.

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[9]

Specific Hazards: Vapors may be heavier than air and can travel to a source of ignition and

flash back.[3] Containers may explode when heated.[3] Hazardous polymerization may occur

due to heat.[3]

Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[9]

Conclusion
While specific data for 4-Hydroxyphenethyl acrylate is lacking, the general principles of

handling acrylate esters provide a strong foundation for safe laboratory practices. It is

imperative to treat this compound as a hazardous substance, with particular attention to

preventing skin and eye contact and inhalation. The implementation of robust engineering

controls, the consistent use of appropriate personal protective equipment, and adherence to

proper storage and handling procedures are essential to minimize risk. Further toxicological

testing is necessary to fully characterize the health and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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